2-(1H-imidazol-1-yl)acetic acid hydrochloride

• IUPAC Name: 2-imidazol-1-ylacetic acid;hydrochloride
• InChI: InChI=1S/C5H6N2O2.ClH/c8-5(9)3-7-2-1-6-4-7;/h1-2,4H,3H2,(H,8,9);1H
• InChI Key: JKZJSYXGKHQHRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)CC(=O)O.Cl
• Molecular Formula: C5H7ClN2O2
• DSSTOX Substance ID: DTXSID80516159
• Molecular Weight: 162.57 g/mol
• CAS No.: 87266-37-3

Description

“2-(1H-imidazol-1-yl)acetic acid hydrochloride” is an imidazolyl carboxylic acid that is acetic acid in which one of the methyl hydrogens is substituted by an imidazol-1-yl group. It is functionally related to acetic acid and is an impurity arising in the synthesis of zoledronic acid.

Synthesis Analysis

The synthesis of “this compound” is achieved via N-alkylation of imidazole using tert-butyl chloroacetate followed by a non-aqueous ester cleavage of the resulting imidazol-1-yl-acetic acid tert-butyl ester in the presence of titanium tetrachloride.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the InChI code 1S/C5H6N2O2.ClH/c8-5(9)3-7-2-1-6-4-7;/h1-2,4H,3H2,(H,8,9);1H. The molecular weight is 162.58.

Chemical Reactions Analysis

Imidazole, the core structure of “this compound”, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It shows both acidic and basic properties due to its amphoteric nature.

Physical and Chemical Properties Analysis

“this compound” is a white to yellow powder or crystals. and should be stored at room temperature.

Scientific Research Applications

Synthesis Intermediary

2-(1H-imidazol-1-yl)acetic acid hydrochloride has been utilized as a key intermediate in the synthesis of various pharmacologically significant compounds. For instance, its use in the synthesis of zoledronic acid, a bisphosphonate drug, has been detailed in several studies. These studies emphasize the development of both conventional and environmentally friendly protocols for synthesizing this acid chloride, highlighting its significance in pharmaceutical chemistry (Singh et al., 2008); (Belwal & Patel, 2019).

Coordination Chemistry

This compound plays a crucial role in the field of coordination chemistry. For example, it has been used in the synthesis of polymeric triphenyltin and cyclotetrameric tricyclohexyltin 2-(1H-imidazol-1-yl)acetates. These studies demonstrate diverse coordination modes and the formation of complex structures, which are of interest for their potential applications in materials science and catalysis (Gan & Tang, 2011).

Green Chemistry

In green chemistry, this compound has been identified as an efficient and environmentally friendly catalyst. It has been used for the synthesis of various compounds under solvent-free conditions, contributing to the development of more sustainable chemical processes (Nazari et al., 2014).

Material Science

In material science, this compound has been involved in the study of hydrochloride crystals' structural and magnetic properties. These studies offer insights into the relationship between magnetic properties and crystal-stacking structures, which are crucial for the development of new materials with specific magnetic characteristics (Yong et al., 2013).

Corrosion Inhibition

This acid chloride also finds application in corrosion inhibition. Novel amino acids based on this compound have been synthesized and studied for their ability to inhibit corrosion, particularly on mild steel. These studies contribute to the development of more effective and environmentally benign corrosion inhibitors (Srivastava et al., 2017).

Mechanism of Action

Target of Action

Imidazole derivatives, which include this compound, are known to interact with a variety of targets, including enzymes and receptors, contributing to their broad range of biological activities .

Mode of Action

It’s known that imidazole derivatives can interact with their targets in various ways, such as through hydrogen bonding and π-π stacking, due to the presence of the imidazole ring .

Biochemical Pathways

Imidazole derivatives are known to be involved in a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Given the broad range of biological activities associated with imidazole derivatives, it’s likely that this compound could have diverse effects at the molecular and cellular levels .

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305 + P338 + P351).

Future Directions

While specific future directions for “2-(1H-imidazol-1-yl)acetic acid hydrochloride” are not mentioned in the search results, imidazole-containing compounds have a broad range of chemical and biological properties. They have become an important synthon in the development of new drugs, suggesting potential future research directions in drug development.